Cas no 140923-27-9 ((S)-2-((Isopropoxycarbonyl)amino)-3-methylbutanoic acid)
(S)-2-((Isopropoxycarbonyl)amino)-3-methylbutanoic acid is a chiral amino acid derivative featuring an isopropoxycarbonyl-protected amine group and a carboxylic acid functionality. This compound is particularly valuable in peptide synthesis and medicinal chemistry due to its stereochemical purity, which ensures precise control over chiral center configurations. The isopropoxycarbonyl (iPoc) group offers enhanced stability under various reaction conditions while remaining selectively removable, making it suitable for orthogonal protection strategies. Its branched alkyl side chain contributes to steric hindrance, influencing conformational properties in peptide design. This product is commonly utilized in the development of bioactive molecules, where high enantiomeric purity and tailored reactivity are critical.
140923-27-9 structure
Product Name:(S)-2-((Isopropoxycarbonyl)amino)-3-methylbutanoic acid
CAS No:140923-27-9
MF:C9H17NO4
MW:203.23558306694
MDL:MFCD03840381
CID:101945
PubChem ID:11063514
Update Time:2025-05-28
(S)-2-((Isopropoxycarbonyl)amino)-3-methylbutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (S)-2-((Isopropoxycarbonyl)amino)-3-methylbutanoic acid
- ISOPROPOXYCARBONYL-L-VALINE
- L-Valine,N-[(1-methylethoxy)carbonyl]-
- Ipoc-Val-OH
- i-propoxycarbonyl-L-valine
- i-propyloxycarbonyl-L-valine
- N-isopropoxycarbonyl-S-valine
- N-[(1-Methylethoxy)carbonyl]-L-valine
- MOC-Val-Val
- N-Isopropoxycarbonyl-L-valine
- N-isopropoxycarbonyl-L-Valine-OH
- N-methoxycarbonyl-L-Valine-Valine-OH
- L-Valine, N-[(1-methylethoxy)carbonyl]-
- (S)-2-(isopropoxycarbonylamino)-3-methylbutanoic acid
- CS-0265354
- 140923-27-9
- BOEQBJGCRDSQAI-ZETCQYMHSA-N
- (S)-N-(isopropoxycarbonyl)valine
- N-isopropoxycarbonyl-L-Valine-OH, AldrichCPR
- SCHEMBL903601
- (2S)-3-methyl-2-(propan-2-yloxycarbonylamino)butanoic Acid
- DTXSID301288470
- (S)-2-((Isopropoxycarbonyl)amino)-3-methylbutanoicacid
- (2S)-3-methyl-2-{[(propan-2-yloxy)carbonyl]amino}butanoic acid
- Z855228470
- EN300-97982
- 3-methyl-2-(S)-[(1-methylethyloxycarbonyl)amino]butyric acid
- AKOS011072943
- G42115
- 604-210-9
- DB-319694
- (2S)-3-METHYL-2-([(PROPAN-2-YLOXY)CARBONYL]AMINO)BUTANOIC ACID
- (2S)-3-methyl-2-(((propan-2-yloxy)carbonyl)amino)butanoic acid
- N-((1-Methylethoxy)carbonyl)-L-valine
-
- MDL: MFCD03840381
- Inchi: 1S/C9H17NO4/c1-5(2)7(8(11)12)10-9(13)14-6(3)4/h5-7H,1-4H3,(H,10,13)(H,11,12)/t7-/m0/s1
- InChI Key: BOEQBJGCRDSQAI-ZETCQYMHSA-N
- SMILES: O(C(N[C@H](C(=O)O)C(C)C)=O)C(C)C
Computed Properties
- Exact Mass: 203.11600
- Monoisotopic Mass: 203.11575802g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 75.6Ų
Experimental Properties
- Density: 1.097±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (7.1 g/l) (25 º C),
- PSA: 75.63000
- LogP: 1.62110
(S)-2-((Isopropoxycarbonyl)amino)-3-methylbutanoic acid Customs Data
- HS CODE:2924199090
- Customs Data:
China Customs Code:
2924199090Overview:
2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
(S)-2-((Isopropoxycarbonyl)amino)-3-methylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I823375-10mg |
(S)-2-((Isopropoxycarbonyl)amino)-3-methylbutanoic Acid |
140923-27-9 | 10mg |
$64.00 | 2023-05-18 | ||
| TRC | I823375-50mg |
(S)-2-((Isopropoxycarbonyl)amino)-3-methylbutanoic Acid |
140923-27-9 | 50mg |
$133.00 | 2023-05-18 | ||
| TRC | I823375-100mg |
(S)-2-((Isopropoxycarbonyl)amino)-3-methylbutanoic Acid |
140923-27-9 | 100mg |
$201.00 | 2023-05-18 | ||
| Enamine | EN300-97982-0.05g |
(2S)-3-methyl-2-{[(propan-2-yloxy)carbonyl]amino}butanoic acid |
140923-27-9 | 95.0% | 0.05g |
$84.0 | 2025-03-21 | |
| Enamine | EN300-97982-0.1g |
(2S)-3-methyl-2-{[(propan-2-yloxy)carbonyl]amino}butanoic acid |
140923-27-9 | 95.0% | 0.1g |
$124.0 | 2025-03-21 | |
| Enamine | EN300-97982-0.25g |
(2S)-3-methyl-2-{[(propan-2-yloxy)carbonyl]amino}butanoic acid |
140923-27-9 | 95.0% | 0.25g |
$178.0 | 2025-03-21 | |
| Enamine | EN300-97982-0.5g |
(2S)-3-methyl-2-{[(propan-2-yloxy)carbonyl]amino}butanoic acid |
140923-27-9 | 95.0% | 0.5g |
$331.0 | 2025-03-21 | |
| Enamine | EN300-97982-1.0g |
(2S)-3-methyl-2-{[(propan-2-yloxy)carbonyl]amino}butanoic acid |
140923-27-9 | 95.0% | 1.0g |
$442.0 | 2025-03-21 | |
| Enamine | EN300-97982-2.5g |
(2S)-3-methyl-2-{[(propan-2-yloxy)carbonyl]amino}butanoic acid |
140923-27-9 | 95.0% | 2.5g |
$867.0 | 2025-03-21 | |
| Enamine | EN300-97982-5.0g |
(2S)-3-methyl-2-{[(propan-2-yloxy)carbonyl]amino}butanoic acid |
140923-27-9 | 95.0% | 5.0g |
$1280.0 | 2025-03-21 |
(S)-2-((Isopropoxycarbonyl)amino)-3-methylbutanoic acid Related Literature
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
140923-27-9 ((S)-2-((Isopropoxycarbonyl)amino)-3-methylbutanoic acid) Related Products
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